4-Methoxyphenyl 4-methoxy-2,5-dimethylbenzene-1-sulfonate

• IUPAC Name: (4-methoxyphenyl) 4-methoxy-2,5-dimethylbenzenesulfonate
• InChI: InChI=1S/C16H18O5S/c1-11-10-16(12(2)9-15(11)20-4)22(17,18)21-14-7-5-13(19-3)6-8-14/h5-10H,1-4H3
• InChI Key: SBFDMEABHYOXLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)OC2=CC=C(C=C2)OC)C)OC
• Molecular Formula: C16H18O5S
• Molecular Weight: 322.4 g/mol

Description

4-Methoxyphenyl 4-methoxy-2,5-dimethylbenzene-1-sulfonate, also known as MDPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfonate ester that belongs to the family of benzene derivatives.

Scientific Research Applications

Sulfonation and Sulfation Studies

• Sulfonation and Sulfation Chemistry : The reaction of dihydroxybenzenes and their ethers with sulfur trioxide, a process related to sulfonation and sulfation, has been studied extensively. This research demonstrates the distribution of products resulting from sulfation and sulfonation reactions, which is crucial for understanding the chemical behavior of compounds like 4-Methoxyphenyl 4-methoxy-2,5-dimethylbenzene-1-sulfonate (Cerfontain, Coenjaarts, & Koeberg-Telder, 2010).

Polymer Science and Material Applications

• Proton Exchange Membranes in Fuel Cells : New monomers containing methoxyphenyl groups have been synthesized for the development of copoly(arylene ether sulfone)s. These materials show promise for use in proton exchange membranes in fuel cell applications due to their high proton conductivities and low methanol permeabilities (Wang et al., 2012).

Pharmaceutical and Therapeutic Research

• Potential Antimalarial/Anticancer Activities : A study reported that derivatives of 4-methoxyphenyl p-toluenesulfonate, which is structurally similar to 4-Methoxyphenyl 4-methoxy-2,5-dimethylbenzene-1-sulfonate, have shown selective antimalarial and anticancer properties. This highlights the potential therapeutic applications of such compounds (Betts et al., 2006).

Analytical Chemistry and Environmental Science

• Corrosion Inhibition : The use of 4-Methoxyphenyl-based compounds as corrosion inhibitors has been explored. For example, 2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazole has demonstrated excellent corrosion inhibition efficiency for mild steel in sulfuric acid, which could have implications for the use of similar compounds in material science and industrial applications (Bouklah et al., 2006).